![molecular formula C13H16N2O B2475079 3-(2,3-dihydro-1H-isoindol-2-yl)piperidin-2-one CAS No. 2097865-90-0](/img/structure/B2475079.png)
3-(2,3-dihydro-1H-isoindol-2-yl)piperidin-2-one
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Overview
Description
The compound “3-(2,3-dihydro-1H-isoindol-2-yl)piperidin-2-one” is a chemical compound with the IUPAC name 3-(isoindolin-2-yl)piperidine-2,6-dione . It has a molecular weight of 230.27 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14N2O2/c16-12-6-5-11(13(17)14-12)15-7-9-3-1-2-4-10(9)8-15/h1-4,11H,5-8H2,(H,14,16,17) . This indicates that the compound has a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Scientific Research Applications
- Implications : 3-alkyl-2,3-dihydro-1H-isoindol-1-ones could be promising candidates for acute ischemic stroke treatment, with 3d as a potential therapeutic agent .
- Mechanism : Lenalidomide modulates the immune system and inhibits abnormal cell growth in MDS patients .
- Significance : The synthetic route provides indazoles in moderate to good yields, outperforming alternative two-step reactions .
- Findings : Compounds derived from this structure (including 3-(2,3-dihydro-1H-isoindol-2-yl)piperidin-2-one) exhibited potent anti-tubercular activity against Mycobacterium tuberculosis strains .
Anti-Ischemic Stroke Agent
Treatment of 5q-Deletion Associated Myelodysplastic Syndrome (MDS)
Synthesis of 2,3-Dihydro-1H-Indazoles
Anti-Tubercular Potential
Other Pharmacological Activities
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole derivatives, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities .
Mode of Action
It is known that the compound’s interaction with its targets can lead to various biochemical changes, which may be responsible for its potential therapeutic effects .
Biochemical Pathways
Similar compounds have been shown to interact with various biochemical pathways, leading to a range of downstream effects .
Result of Action
Similar compounds have been shown to have various effects at the molecular and cellular levels, contributing to their potential therapeutic effects .
Action Environment
It is known that factors such as ph, temperature, and the presence of other molecules can significantly influence the action of similar compounds .
properties
IUPAC Name |
3-(1,3-dihydroisoindol-2-yl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c16-13-12(6-3-7-14-13)15-8-10-4-1-2-5-11(10)9-15/h1-2,4-5,12H,3,6-9H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHAUJNSGFUBGJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)NC1)N2CC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-dihydro-1H-isoindol-2-yl)piperidin-2-one |
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